Cas no 70423-38-0 ((S)-2-Methyl-1,4-butanediol)

(S)-2-Methyl-1,4-butanediol structure
(S)-2-Methyl-1,4-butanediol structure
Product name:(S)-2-Methyl-1,4-butanediol
CAS No:70423-38-0
MF:C5H12O2
MW:104.147582054138
MDL:MFCD00671566
CID:59096
PubChem ID:10866273

(S)-2-Methyl-1,4-butanediol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Methyl-1,4-butanediol
    • (2S)-2-methylbutane-1,4-diol
    • (S)-(-)-2-Methyl-1,4-butanediol
    • 1,4-Butanediol,2-methyl-, (S)-
    • AS-38070
    • MFCD00671566
    • MWCBGWLCXSUTHK-YFKPBYRVSA-
    • M1234
    • 1,4-Butanediol, 2-methyl-, (S)-
    • A836879
    • (S)-2-Methyl-1,4-butanediol, >=97.0% (sum of enantiomers, GC)
    • (S)-2-METHYL-BUTANE-1,4-DIOL
    • InChI=1/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
    • CS-0197580
    • AMY37676
    • SCHEMBL2499904
    • AKOS015840018
    • MWCBGWLCXSUTHK-YFKPBYRVSA-N
    • (S)-2-methylbutane-1,4-diol
    • 70423-38-0
    • DB-074303
    • MDL: MFCD00671566
    • Inchi: 1S/C5H12O2/c1-5(4-7)2-3-6/h5-7H,2-4H2,1H3/t5-/m0/s1
    • InChI Key: MWCBGWLCXSUTHK-YFKPBYRVSA-N
    • SMILES: C[C@@H](CCO)CO

Computed Properties

  • Exact Mass: 104.08400
  • Monoisotopic Mass: 104.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 37.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Color/Form: Solids.
  • Density: 0.992
  • Boiling Point: 85 °C / 3mmHg
  • Flash Point: 146 °C
  • Refractive Index: 1.449
  • PSA: 40.46000
  • LogP: -0.00280
  • Solubility: Not determined.

(S)-2-Methyl-1,4-butanediol Security Information

  • WGK Germany:3

(S)-2-Methyl-1,4-butanediol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
AS-38070-250MG
(s)-2-methyl-butane-1,4-diol
70423-38-0 >97%
0mg
£171.00 2023-04-17
abcr
AB138450-250 mg
(S)-(-)-2-Methyl-1,4-butanediol; .
70423-38-0
250mg
€180.50 2023-05-21
Fluorochem
046857-5g
S)-(-)-2-Methyl-1,4-butanediol
70423-38-0 97%
5g
£904.00 2022-03-01
Apollo Scientific
OR913782-250mg
(S)-(-)-2-Methyl-1,4-butanediol
70423-38-0 97%
250mg
£140.00 2025-02-20
Fluorochem
046857-250mg
S)-(-)-2-Methyl-1,4-butanediol
70423-38-0 97%
250mg
£121.00 2022-03-01
Fluorochem
046857-1g
S)-(-)-2-Methyl-1,4-butanediol
70423-38-0 97%
1g
£302.00 2022-03-01
abcr
AB138450-250mg
(S)-(-)-2-Methyl-1,4-butanediol, 95%; .
70423-38-0 95%
250mg
€325.60 2025-02-20
abcr
AB138450-5g
(S)-(-)-2-Methyl-1,4-butanediol, 95%; .
70423-38-0 95%
5g
€1097.00 2024-06-11
Ambeed
A326856-5g
(S)-2-Methylbutane-1,4-diol
70423-38-0 97%
5g
$1230.0 2024-04-17
A2B Chem LLC
AB55814-250mg
(2S)-2-Methylbutane-1,4-diol
70423-38-0 97%
250mg
$202.00 2024-04-19

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Amadis Chemical Company Limited
(CAS:70423-38-0)(S)-2-Methyl-1,4-butanediol
A836879
Purity:99%
Quantity:5g
Price ($):1107.0